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Compound of Interest

Compound Name: 2-Chloroethanol

Cat. No.: B045725

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Chloroethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloroethanol, also known as ethylene chlorohydrin, is the simplest beta-halohydrin with the
chemical formula HOCH2CH2CI.[1] It is a bifunctional molecule containing both an alkyl
chloride and a primary alcohol functional group.[1] This colorless liquid possesses a faint,
ether-like odor and is miscible with water and many organic solvents.[1][2] Historically, it was a
significant precursor in the large-scale production of ethylene oxide, a process that has since
been largely replaced by the direct oxidation of ethylene.[1][3] Currently, 2-chloroethanol is
utilized in the synthesis of pharmaceuticals, biocides, plasticizers, and dyes.[1][4] It also serves
as a solvent for various materials, including cellulose acetate and ethyl cellulose.[1] From a
toxicological and environmental standpoint, 2-chloroethanol is a metabolite in the degradation
of 1,2-dichloroethane.[1]

Physical Properties of 2-Chloroethanol

2-Chloroethanol is a colorless liquid at room temperature.[5] It is fully miscible with water,
ethanol, acetone, and benzene.[3] The presence of both a hydroxyl group and a chlorine atom
imparts a polar character to the molecule, contributing to its solubility in polar solvents.[6] An
azeotrope with water is formed, which boils at 97.8 °C and contains 42% water by weight.[3]
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Table 1: Physical Properties of 2-Chloroethanol

Property

Value

Molecular Formula

C2H5CIO

Molar Mass 80.51 g/mol [2]
Appearance Colorless liquid[1]

Odor Faint, ether-like[1]
Density 1.201 g/mL at 25 °C[1][7]
Melting Point -62.6 °C[1] to -89 °C[7][8]
Boiling Point 127-131 °C[1][2]

Solubility in Water

Miscible[1][2]

Vapor Pressure

700 Pa (5 mmHg) at 20 °C[2][7]

Vapor Density

2.78 (air = 1)[7]

Flash Point

55 °C[2]

Autoignition Temperature

425 °C[3]

Refractive Index

1.441 (at 20 °C)[7][9]

Chemical Properties of 2-Chloroethanol

2-Chloroethanol exhibits reactivity characteristic of both alcohols and alky! chlorides.[3] It can

undergo dehydrohalogenation in the presence of an alkali hydroxide to yield ethylene oxide.[2]

The compound reacts with various amines, with the rate of reaction following the order: n-

amylamine > cyclohexylamine > aniline.[3] Its reaction with ammonia produces

monoethanolamine, and with tertiary amines, it forms quaternary ammonium compounds.[3]

Furthermore, 2-chloroethanol can be oxidized to monochloroacetic acid.[3]

Table 2: Key Chemical Reactions of 2-Chloroethanol
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Reactant

Product(s)

Reaction Type

Alkali Hydroxide (e.g., NaOH)

Ethylene oxide, NaCl, H20

Dehydrohalogenation[1]

Alcohols/Phenols (basic

conditions)

Hydroxyethyl ethers

Etherification[3]

Ammonia

Monoethanolamine

Amination[3]

Tertiary Amines

Quaternary ammonium

Quaternization[3]

compounds
Cyanides Nitriles Nucleophilic Substitution[3]
Aldehydes Acetals Acetal Formation[3]
Phosgene 2-Chloroethyl chloroformate Acylation[3]
Oxidation Monochloroacetic acid Oxidation[3]

Spectroscopic Data

The structural features of 2-chloroethanol give rise to distinct spectroscopic signatures.

Table 3: 1H and 3C NMR Spectroscopic Data for 2-Chloroethanol

Nucleus Chemical Shift (6, ppm) Multiplicity
1H NMR (in CDCIs)

-CH2CI ~3.75 Triplet[10]
-CH20H ~3.60 Triplet[10]
-OH Variable (broad) Singlet[10]
13C NMR (in D20)

-CH20H 64.725 [11]

-CHClI 48.874 [11]
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Synthesis of 2-Chloroethanol

Industrially, 2-chloroethanol is primarily synthesized through the reaction of ethylene with
hypochlorous acid.[1][12] An alternative laboratory-scale synthesis involves the reaction of
ethylene glycol with hydrogen chloride gas.[2][13]

Synthesis Pathways of 2-Chloroethanol
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Caption: Industrial and alternative synthesis routes for 2-Chloroethanol.

Key Chemical Reactions

2-Chloroethanol's bifunctional nature allows it to participate in a variety of chemical
transformations.
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Key Chemical Reactions of 2-Chloroethanol

2-Chloroethanol

+ NaOH + NH3 + COCI2 [O]
(Dehydrohalogenation) (Amination) (Acylation) idati
Ethylene Oxide Monoethanolamine 2-Chloroethyl Chloroformate Monochloroacetic Acid

Click to download full resolution via product page
Caption: Overview of significant reactions involving 2-Chloroethanol.

Metabolic and Degradation Pathways

In biological systems, 2-chloroethanol is metabolized into more toxic compounds. The
degradation in some bacteria follows a similar oxidative pathway.[14]
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Metabolic Pathway of 2-Chloroethanol
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Caption: The metabolic conversion of 2-Chloroethanol in biological systems.

Experimental Protocols
Determination of Physical Properties

Standard laboratory procedures are employed for the determination of the physical properties
of 2-chloroethanol.

» Boiling Point: The boiling point can be determined by simple distillation. The liquid is heated
in a distillation apparatus, and the temperature at which the vapor pressure equals the
atmospheric pressure and the liquid actively boils is recorded.

o Density: The density is measured using a pychometer or a digital density meter. The mass of
a known volume of the substance is determined at a specific temperature, typically 25 °C.
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 Solubility: The miscibility with water and other solvents can be observed by mixing known
volumes of 2-chloroethanol and the solvent and observing for phase separation.

Analysis of 2-Chloroethanol in Food Matrices by GC-
MS/MS

The following protocol is a generalized procedure based on the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) extraction method coupled with Gas Chromatography-
Tandem Mass Spectrometry (GC-MS/MS).[15][16]

o Sample Preparation and Extraction:

o

Weigh a homogenized sample (e.g., 2-10 g) into a 50 mL centrifuge tube.

[¢]

For dry matrices, add a specific volume of cold water to hydrate the sample.[16]

Add cold acetonitrile as the extraction solvent.

[e]

o

Add a QUEChERS salt packet (containing MgSOa, NaCl, and citrate buffers) and shake
vigorously.[16]

o

Centrifuge the sample to separate the layers.
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a mixture of
sorbents (e.g., PSA, C18) and MgSOa.

o Vortex and centrifuge the tube.

e GC-MS/MS Analysis:

o

Transfer the cleaned extract into a GC vial for analysis.

o

Inject a small volume (e.g., 1-2 pL) of the extract into the GC-MS/MS system.

[¢]

The separation is typically performed on a wax-type capillary column.
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o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for
sensitive and selective quantification of 2-chloroethanol.

Safety and Handling

2-Chloroethanol is highly toxic and can be fatal if swallowed, inhaled, or absorbed through the
skin.[8] It is a flammable liquid and its vapors can form explosive mixtures with air.[17] When
heated to decomposition, it emits highly toxic fumes of hydrogen chloride and phosgene.[4]

Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, a face shield, a
fire-resistant lab coat, and appropriate chemical-resistant gloves (e.g., fluorinated rubber).[8]
[18]

» Handling: Handle in a certified chemical fume hood.[18] Keep away from sources of ignition
and take measures to prevent the buildup of electrostatic charge.[8]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible materials such as strong bases and oxidizing agents.[4][8]

» First Aid: In case of exposure, seek immediate medical attention. If inhaled, move to fresh
air. If on skin, wash immediately with soap and plenty of water. If in eyes, rinse with plenty of
water.[8][17]

Conclusion

2-Chloroethanol is a versatile chemical with a range of applications, stemming from its
bifunctional nature. A thorough understanding of its physical and chemical properties, as well
as its reactivity and toxicity, is crucial for its safe handling and effective use in research and
industrial settings. The provided data and protocols offer a comprehensive guide for
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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